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Tuberculin, a purified protein derivative (PPD) from Mycobacterium species, is a critical
biological reagent in veterinary research and diagnostics. Its primary application is the in vivo
and in vitro diagnosis of tuberculosis (TB), particularly bovine tuberculosis caused by
Mycobacterium bovis. These notes provide detailed protocols for the principal applications of
tuberculin, quantitative data for test interpretation, and visualizations of the underlying
immunological pathways and experimental workflows.

Core Applications in Veterinary Research

Tuberculin's utility in veterinary science is centered on its ability to elicit a cell-mediated (Type
IV) delayed-type hypersensitivity (DTH) response in animals previously sensitized to
mycobacterial antigens.[1][2]

o Disease Diagnosis: The most common application is for the diagnosis of bovine tuberculosis
in cattle and other species.[1] This is crucial for disease control and eradication programs,
which often rely on a "test-and-cull" strategy.[1]

e Immune Response Studies: Tuberculin is used as a model antigen to study cell-mediated
immunity in various animal species. The DTH reaction it induces provides a measurable in
vivo readout of T-cell function.[3]
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» Vaccine Efficacy Trials: In the development of new TB vaccines for animals, tuberculin-based
tests are used to differentiate between vaccinated and naturally infected animals (DIVA
testing) and to assess the cell-mediated immune response elicited by the vaccine candidate.

[4]

Key Experimental Protocols
Tuberculin Skin Test (TST)

The Tuberculin Skin Test (TST), also known as the Mantoux test, is the standard method for
detecting TB in live animals.[1][5] It relies on measuring the skin's reaction to an intradermal
injection of tuberculin.[5]

Protocol: Single Intradermal Comparative Cervical Tuberculin (SICCT) Test

The SICCT test is widely used to differentiate between animals infected with M. bovis and
those sensitized by other mycobacteria, such as M. avium.[6][7]

Materials:

Bovine Tuberculin PPD (e.g., 2,000-3,000 1U/0.1 mL)[8][9]

Avian Tuberculin PPD (e.g., 2,500 IU/0.1 mL)[9][10]

Preset tuberculin syringes (e.g., McLintock) and 26-gauge needles[9][11]

Calipers for measuring skin thickness

Clippers or razor

70% Alcohol or other disinfectant

Procedure:
Day 1: Injection

o Animal Restraint: Properly restrain the animal to ensure safety and accurate administration.
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» Site Preparation: On the middle third of one side of the neck, clip two areas of hair
approximately 10-12.5 cm apart, one above the other.[9][12] Cleanse the clipped sites.

e Initial Measurement: Pinch a fold of skin at each injection site, measure the thickness with
calipers, and record the measurements.[12][13]

e Tuberculin Injection:
o Inject 0.1 mL of Avian Tuberculin PPD intradermally into the upper site.[6][9]
o Inject 0.1 mL of Bovine Tuberculin PPD intradermally into the lower site.[6][9]

o Confirmation: A small, pea-like swelling should be palpable at each site, confirming a correct
intradermal injection.[8][12]

Day 2: Reading (72 + 4 hours post-injection)
e Animal Restraint: Restrain the animal as before.

o Palpation and Measurement: Carefully palpate each injection site. Measure the skin-fold
thickness of any palpable swelling at its widest point and record the measurements.[12]

 Interpretation: The interpretation is based on the difference in the increase in skin thickness
between the bovine and avian injection sites.[13] A greater reaction to bovine tuberculin
compared to avian tuberculin indicates a likely infection with M. bovis.[6][13]

Interferon-Gamma (IFN-y) Release Assay (IGRA)

The IGRA is a laboratory-based blood test that offers an alternative or supplementary
diagnostic tool to the TST.[14] It measures the release of IFN-y by T-cells in response to
stimulation with mycobacterial antigens.[15][16]

Protocol: Whole Blood IGRA
Materials:

e Sodium-heparinized blood collection tubes
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e Bovine Tuberculin PPD

e Avian Tuberculin PPD

e Phosphate Buffered Saline (PBS) as a nil-antigen control

e Mitogen (e.g., Pokeweed) as a positive control (optional)

o 24-well cell culture plates

e Bovine IFN-y ELISA kit

e Incubator (37°C)

Procedure:

» Blood Collection: Aseptically collect whole blood from the jugular vein into heparinized tubes.
Samples should be transported to the laboratory at room temperature (18-25°C) and
processed within 8-10 hours.[14]

e Antigen Stimulation:

[e]

Aliquot 1.5 mL of whole blood into three separate wells of a 24-well plate.[14]

Add Bovine PPD to the first well.

o

Add Avian PPD to the second well.

[¢]

[¢]

Add PBS (nil antigen) to the third well.

 Incubation: Gently mix the plates and incubate at 37°C for 16 to 24 hours.[4]

o Plasma Separation: After incubation, centrifuge the plates to separate the plasma.

e |IFN-y Measurement: Measure the concentration of IFN-y in the plasma from each well using
a bovine IFN-y ELISA kit, following the manufacturer’s instructions.

« Interpretation: A positive result is typically determined when the optical density (OD) value in
the Bovine PPD-stimulated sample is significantly higher than the OD values in both the
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Avian PPD and nil-antigen samples, based on a pre-determined cut-off.[14]

Data Presentation: Performance of Diaghostic Tests

The sensitivity and specificity of tuberculin-based tests can vary depending on the population,

test interpretation (standard vs. severe), and the gold standard used for confirmation.

Table 1: Tuberculin Skin Test (TST) Performance in Cattle

Test Type Interpretation Sensitivity Specificity Citation(s)
SICCT Standard 52% - 88.6% 99.9% - 100% [6][17][18][19]
SICCT Severe ~93.3% ~99.9% [19]
CIDT (>4mm
Standard 59% 97% [20]
cutoff)
CIDT (>2mm
Severe 69% 97% [20]
cutoff)

Sensitivity: The ability of a test to correctly identify infected animals.[18] Specificity: The ability

of a test to correctly identify non-infected animals.[6]

Table 2: Interferon-Gamma Release Assay (IGRA) Performance in Cattle

Test Type Cut-off (OD) Sensitivity Specificity Citation(s)
PPD-based
0.1 81.7% 99.5% [14]
IGRA
PPD-based ]
IGRA Variable 73% - 100% 85% - 99.6% [14]

Table 3: Tuberculin Dosage and Timing for Various Species
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Tuberculin

Reading

Species Test Type Site . Citation(s)
& Dose Time
Cattle & Caudal Fold 0.1 mL PPD
i ) Caudal Fold 72 £ 6h
Bison (CFT) bovis
0.1 mL PPD
Cattle SICCT bovis & Mid-cervical 72 + 4h [8][17]
avium
Sheep & 0.1 mL PPD
Caudal Fold ] Caudal Fold 72h
Goats bovis
] Single 0.1 mL PPD
Swine Base of Ear 48h
Intradermal bovis
Cervids Single 0.1 mL PPD _ _
) Mid-cervical 72h
(Deer, EIK) Intradermal bovis
Camelids )
Single 0.1 mL PPD )
(Llama, ) Post-axillary 72h
Intradermal bovis
Alpaca)

Visualizations: Pathways and Workflows
Delayed-Type Hypersensitivity (DTH) Signhaling Pathway

The TST is a classic example of a DTH reaction, a T-cell mediated immune response that takes
48-72 hours to develop.[2][21]
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Caption: Immunological pathway of the Delayed-Type Hypersensitivity (DTH) response to
tuberculin.

Experimental Workflow: Tuberculin Skin Test (SICCT)

This diagram outlines the key steps and timeline for performing the Single Intradermal
Comparative Cervical Tuberculin Test.
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Caption: Step-by-step experimental workflow for the Tuberculin Skin Test (SICCT).
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Experimental Workflow: Interferon-Gamma Release

Assay (IGRA)

This diagram illustrates the laboratory procedure for the IGRA from blood sample to result.

Laboratory Procedure
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'
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'

Measure IFN-y Concentration
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Caption: Laboratory workflow for the Interferon-Gamma Release Assay (IGRA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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